2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid

• IUPAC Name: 2-[(3-chloro-2-methylbenzoyl)-methylamino]butanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-4-11(13(17)18)15(3)12(16)9-6-5-7-10(14)8(9)2/h5-7,11H,4H2,1-3H3,(H,17,18)
• InChI Key: NCJIBCLEKCWJKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)C(=O)C1=C(C(=CC=C1)Cl)C
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid, also known as Clomeleon, is a genetically encoded fluorescent protein that is widely used in scientific research. Clomeleon is a calcium sensor that is capable of detecting changes in intracellular calcium levels.

Mechanism of Action

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid works by binding to calcium ions, causing a change in its fluorescence properties. When calcium levels are low, 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid emits green fluorescence. When calcium levels are high, 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid emits yellow fluorescence. This allows researchers to monitor changes in calcium levels in real-time.
Biochemical and Physiological Effects:
2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid has been shown to have no significant effects on cellular physiology or biochemistry. It does not alter cell viability, proliferation, or differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is its high sensitivity and specificity for calcium ions. It is also relatively easy to use and can be used in a wide range of experimental systems. One limitation of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is its relatively low signal-to-noise ratio, which can make it difficult to detect small changes in calcium levels.

Future Directions

There are many potential future directions for 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid research. One area of interest is the development of new and improved calcium sensors that are more sensitive and specific than 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid. Another area of interest is the use of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid in combination with other fluorescent proteins to study complex cellular processes. Finally, there is potential for the use of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid in clinical applications, such as the development of new diagnostic tools for diseases that involve calcium signaling pathways.

Synthesis Methods

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is synthesized using recombinant DNA technology. The gene for 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is inserted into a plasmid vector, which is then introduced into cells using a variety of methods, including transfection and electroporation.

Scientific Research Applications

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is used in a wide range of scientific research applications, including neurobiology, cell biology, and pharmacology. 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is particularly useful for studying calcium signaling pathways, which play a critical role in many cellular processes.